Cas no 881041-01-6 (4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one)
4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one
- AKOS001476898
- BBL021079
- STK893785
- 4-(2-aminoethyl)-5-benzyl-1,2-dihydropyrazol-3-one
- DTXSID901178330
- 881041-01-6
- 4-(2-Aminoethyl)-1,2-dihydro-5-(phenylmethyl)-3H-pyrazol-3-one
-
- Inchi: 1S/C12H15N3O/c13-7-6-10-11(14-15-12(10)16)8-9-4-2-1-3-5-9/h1-5H,6-8,13H2,(H2,14,15,16)
- InChI Key: XGYLGHSYYZGTEK-UHFFFAOYSA-N
- SMILES: O=C1C(CCN)=C(CC2C=CC=CC=2)NN1
Computed Properties
- Exact Mass: 217.122
- Monoisotopic Mass: 217.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2A^2
- XLogP3: 1
Experimental Properties
- Density: 1.2±0.1 g/cm3
4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A579013-50mg |
4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3H-pyrazol-3-one |
881041-01-6 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A579013-100mg |
4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3H-pyrazol-3-one |
881041-01-6 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A579013-500mg |
4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3H-pyrazol-3-one |
881041-01-6 | 500mg |
$ 320.00 | 2022-06-08 |
4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one
Professional Introduction to 4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one (CAS No. 881041-01-6)
4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by its CAS number 881041-01-6, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The pyrazole core, a heterocyclic aromatic compound, is well-known for its biological activity and has been extensively studied for various pharmacological applications.
The molecular structure of 4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one incorporates several functional groups that contribute to its unique chemical properties. The presence of an aminoethyl side chain and a benzyl group at the 5-position of the pyrazole ring enhances its reactivity and potential biological interactions. These features make it a valuable scaffold for drug discovery and development, particularly in the quest for new antibiotics, anti-inflammatory agents, and other therapeutic compounds.
In recent years, there has been a growing interest in heterocyclic compounds due to their wide range of biological activities. Pyrazolones, a subclass of pyrazoles, have been particularly studied for their potential as pharmacological agents. The compound 4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one is no exception and has been explored in various preclinical studies for its pharmacokinetic and pharmacodynamic properties.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The pyrazole ring can serve as a versatile platform for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs. This flexibility has made it a subject of interest in synthetic chemistry and medicinal chemistry research.
The benzyl group at the 5-position of the pyrazole ring is particularly noteworthy. It not only contributes to the compound's stability but also provides a site for further chemical modification. This feature has been exploited in various synthetic pathways to create derivatives with enhanced biological activity. For instance, researchers have explored the use of this compound in the development of novel antiviral agents, where the benzyl group plays a crucial role in binding to viral targets.
The aminoethyl side chain adds another layer of complexity to the molecule. This group can participate in hydrogen bonding interactions, which are critical for drug-receptor binding. The ability to form multiple hydrogen bonds with biological targets enhances the compound's affinity and selectivity. This property has been leveraged in the design of enzyme inhibitors and receptor modulators.
Recent studies have also highlighted the potential of 4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one as a lead compound for further drug development. Researchers have synthesized several derivatives and evaluated their biological activity in vitro and in vivo. These studies have shown promising results in terms of anti-inflammatory, antimicrobial, and anti-cancer properties. The compound's ability to modulate various biological pathways makes it an attractive candidate for further investigation.
The synthesis of 4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps are then carried out to introduce the aminoethyl and benzyl groups.
The use of advanced synthetic techniques has enabled researchers to produce this compound with high precision. Techniques such as catalytic hydrogenation, nucleophilic substitution, and palladium-catalyzed cross-coupling reactions are commonly employed in its synthesis. These methods not only improve efficiency but also enhance the overall quality of the final product.
In conclusion, 4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one (CAS No. 881041-01-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for drug discovery, offering opportunities for further development into novel therapeutic agents. The ongoing research into this compound underscores its importance in addressing various medical challenges and highlights its role as a key intermediate in synthetic chemistry.
881041-01-6 (4-(2-Aminoethyl)-5-benzyl-1,2-dihydro-3h-pyrazol-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)